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Compound of Interest
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Cat. No.: B1678018 Get Quote

An Objective Analysis of Nelivaptan's Preclinical Performance Across Various Animal Strains

Nelivaptan (also known as SSR149415) is a selective, orally active vasopressin V1b receptor

antagonist that has been investigated for its potential therapeutic effects in stress-related

disorders, including anxiety and depression. The vasopressin V1b receptor plays a crucial role

in regulating the hypothalamic-pituitary-adrenal (HPA) axis, a key system in the body's stress

response.[1][2] This guide provides a comprehensive comparison of Nelivaptan's effects

across different animal strains, supported by experimental data and detailed methodologies, to

aid researchers in the fields of pharmacology and drug development.

Comparative Efficacy of Nelivaptan in Rodent
Models
The following tables summarize the quantitative data from various preclinical studies

investigating the anxiolytic-like and antidepressant-like effects of Nelivaptan, as well as its

cardiovascular impact. A comparison with another V1b receptor antagonist, V1B-30N, is also

included to provide a broader context of V1b receptor antagonism.
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Animal
Strain

Test
Compoun
d

Dosage
(mg/kg)

Route
Key
Findings

Referenc
e

Male NMRI

Mice

Social

Defeat-

Induced

Anxiety

(Elevated

Plus-Maze)

Nelivaptan

(SSR1494

15)

3 p.o.

Significantl

y

antagonize

d the

anxiogenic-

like effect

of stress.

Griebel et

al., 2002

Male Rats

Punished

Drinking

Test

Nelivaptan

(SSR1494

15)

3, 10 i.p.

Significantl

y increased

the number

of

punished

responses.

Griebel et

al., 2002

Rat Pups

Separation

-Induced

Ultrasonic

Vocalizatio

ns

Nelivaptan

(SSR1494

15)

3, 10, 30 i.p.

Dose-

dependentl

y reduced

the number

and

duration of

ultrasonic

vocalizatio

ns.[3]

Iijima &

Chaki,

2005[4]

Rat Pups

Separation

-Induced

Vocalizatio

ns

V1B-30N 1-30 i.p.

Dose-

dependentl

y reduced

separation-

induced

vocalizatio

ns.

Hodgson et

al., 2007
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Guinea Pig

Pups

Separation

-Induced

Vocalizatio

ns

V1B-30N 3-30 i.p.

Dose-

dependentl

y reduced

separation-

induced

vocalizatio

ns.

Hodgson et

al., 2007

Antidepressant-Like Effects
Animal
Strain

Model
Compoun
d

Dosage
(mg/kg)

Route
Key
Findings

Referenc
e

Male

Wistar

Rats

Chronic

Mild Stress

(CMS)

Nelivaptan

(SSR1494

15)

Not

specified

Not

specified

CMS-

induced

anhedonia

and

anxiety-like

behaviors

were

attenuated.

[5]

Koprdova

et al., 2016

Male NMRI

Mice

Chronic

Mild Stress

(CMS)

Nelivaptan

(SSR1494

15)

10, 30 i.p.

Improved

the

degradatio

n of

physical

state,

anxiety,

despair,

and loss of

coping

behavior.

Griebel et

al., 2002
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Animal
Strain

Condition
Compoun
d

Dosage
(mg/kg)

Route
Key
Findings

Referenc
e

Ovariectom

ized (OVX)

Female

Rats

Chronic

Mild Stress

(CMS)

Nelivaptan 10 i.p.

Improved

elevated

aortic pulse

wave

velocity

(aPWV)

independe

nt of blood

pressure.

Siddiqui et

al., 2023

Male Rats

Chronic

Mild Stress

(CMS)

Nelivaptan 10 i.p.

Improved

elevated

aortic pulse

wave

velocity

(aPWV)

independe

nt of blood

pressure.

Siddiqui et

al., 2023

Intact

Female

Rats

Chronic

Mild Stress

(CMS)

Nelivaptan 10 i.p.

Increased

left

ventricular

ejection

fraction.

Siddiqui et

al., 2023

Experimental Protocols
Chronic Mild Stress (CMS) Protocol for Wistar Rats
This protocol is designed to induce a state of chronic stress in rats, leading to behavioral

changes analogous to symptoms of depression.

Animals and Housing: Male Wistar rats are individually housed with free access to food and

water, except during specific stressor periods.
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Stressor Regimen: For a period of 2 to 5 weeks, animals are subjected to a variable

sequence of mild, unpredictable stressors. The stressors are applied daily.

Types of Stressors:

Cage Tilt: The home cage is tilted at a 45° angle for a period of 10-14 hours.

Damp Bedding: 200 ml of water is poured into the sawdust bedding, making it wet for 10-

14 hours.

Strobe Lighting: The animals are exposed to a flashing strobe light (e.g., 150 flashes/min)

for 10-14 hours.

Paired Housing: The rat is housed with an unfamiliar partner for 10-14 hours.

Intermittent Illumination: Lights are turned on and off every 2 hours during the dark phase.

Behavioral Assessment: Following the stress period, behavioral tests such as the Sucrose

Preference Test (to measure anhedonia) and the Elevated Plus-Maze (to measure anxiety)

are conducted.

Punished Drinking Test (Vogel Conflict Test) for Rats
This test assesses the anxiolytic potential of a compound by measuring its ability to increase

behavior that is suppressed by punishment.

Apparatus: A testing chamber equipped with a drinking spout connected to a water source

and a shock generator.

Procedure:

Rats are water-deprived for 48 hours prior to the test.

On the test day, the animal is placed in the chamber and allowed to explore.

After the first lick from the spout, a mild electric shock is delivered through the spout for

every 20 licks.
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The number of shocks received (and consequently, the number of licks) during a set

period (e.g., 5 minutes) is recorded.

Drug Administration: Nelivaptan or a vehicle control is administered intraperitoneally (i.p.) 30

minutes before the test.

Endpoint: An increase in the number of shocks accepted by the drug-treated group

compared to the vehicle group is indicative of an anxiolytic effect.

Separation-Induced Ultrasonic Vocalization Test for Rat
Pups
This model is used to evaluate the anxiolytic effects of compounds in neonatal rodents.

Animals: Rat pups, typically between 7 and 8 days old.

Procedure:

Pups are briefly removed from their home cage and littermates.

Each pup is placed individually in a sound-attenuating chamber.

Ultrasonic vocalizations (USVs) are recorded for a defined period (e.g., 5-10 minutes)

using a specialized microphone and software.

Drug Administration: Nelivaptan or a vehicle is administered (e.g., i.p.) 30 minutes prior to

the separation.

Endpoint: A reduction in the number and/or duration of USVs in the drug-treated group

compared to the vehicle group suggests anxiolytic activity.

Visualizations
Vasopressin V1b Receptor Signaling Pathway
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Caption: V1b receptor signaling cascade.

Generalized Experimental Workflow for Preclinical
Behavioral Studies
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Caption: Workflow for behavioral pharmacology studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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